1-Cyclopropyl-2,4,5-trifluorobenzene

• Molecular Formula: C9H7F3
• Molecular Weight: 172.15 g/mol
• IUPAC Name: 1-cyclopropyl-2,4,5-trifluorobenzene
• InChI: InChI=1S/C9H7F3/c10-7-4-9(12)8(11)3-6(7)5-1-2-5/h3-5H,1-2H2
• InChI Key: NXFMRWSRYLUZFW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=C(C=C2F)F)F

Description

1-Cyclopropyl-2,4,5-trifluorobenzene is an organic compound with the molecular formula C9H7F3 It is a derivative of benzene, where three hydrogen atoms are replaced by fluorine atoms at the 2, 4, and 5 positions, and a cyclopropyl group is attached to the 1 position

Preparation Methods

The synthesis of 1-Cyclopropyl-2,4,5-trifluorobenzene typically involves the following steps:

Preparation of 2,4,5-trifluorobenzene: This can be achieved through the diazotization of 2,4-difluoroaniline followed by thermal decomposition of the resulting diazonium salt

Industrial production methods often involve similar synthetic routes but are optimized for higher yields and cost-effectiveness. These methods may include the use of continuous flow reactors and advanced purification techniques to ensure the purity of the final product.

Chemical Reactions Analysis

1-Cyclopropyl-2,4,5-trifluorobenzene undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding quinones or reduction to form cyclohexane derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki or Heck coupling to form more complex aromatic compounds.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium methoxide can yield methoxy derivatives, while oxidation with potassium permanganate can produce quinones.

Scientific Research Applications

1-Cyclopropyl-2,4,5-trifluorobenzene has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as an intermediate in the synthesis of various drugs, particularly those targeting specific enzymes or receptors.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 1-Cyclopropyl-2,4,5-trifluorobenzene and its derivatives often involves interactions with specific molecular targets, such as enzymes or receptors. These interactions can lead to the inhibition or activation of biochemical pathways, resulting in various biological effects. For example, some derivatives may inhibit enzymes involved in bacterial cell wall synthesis, leading to antimicrobial activity .

Comparison with Similar Compounds

1-Cyclopropyl-2,4,5-trifluorobenzene can be compared with other similar compounds, such as:

1-Bromo-2,4,5-trifluorobenzene: This compound has a bromine atom instead of a cyclopropyl group and is used in similar synthetic applications.

1,2,4-Trifluorobenzene: Lacks the cyclopropyl group and is used as a precursor in various chemical reactions.

1-Cyclopropyl-3,4,5-trifluorobenzene: Similar structure but with different fluorine atom positions, leading to different chemical properties and reactivity.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and physical properties, making it valuable for specialized applications.